Musettamycin

• CAS RN: 63710-09-8
• Molecular Formula: C36H45NO14
• Molecular Weight: 715.7 g/mol
• IUPAC Name: methyl (1R,2R,4S)-4-[(2R,4S,5S)-5-[(2S,4S,5S,6S)-4,5-dihydroxy-6-methyloxan-2-yl]oxy-4-(dimethylamino)-6-methyloxan-2-yl]oxy-2-ethyl-2,5,7,10-tetrahydroxy-6,11-dioxo-3,4-dihydro-1H-tetracene-1-carboxylate
• InChI: InChI=1S/C36H45NO14/c1-7-36(46)13-22(50-23-11-18(37(4)5)34(15(3)49-23)51-24-12-21(40)30(41)14(2)48-24)25-16(29(36)35(45)47-6)10-17-26(32(25)43)33(44)28-20(39)9-8-19(38)27(28)31(17)42/h8-10,14-15,18,21-24,29-30,34,38-41,43,46H,7,11-13H2,1-6H3/t14-,15?,18-,21-,22-,23-,24-,29-,30+,34+,36+/m0/s1
• InChI Key: PXKJRTZJMGPOGS-YBVXKORNSA-N
• Isomeric SMILES: CC[C@]1(C[C@@H](C2=C(C3=C(C=C2[C@H]1C(=O)OC)C(=O)C4=C(C=CC(=C4C3=O)O)O)O)O[C@H]5C[C@@H]([C@@H](C(O5)C)O[C@H]6C[C@@H]([C@@H]([C@@H](O6)C)O)O)N(C)C)O
• SMILES: CCC1(CC(C2=C(C3=C(C=C2C1C(=O)OC)C(=O)C4=C(C=CC(=C4C3=O)O)O)O)OC5CC(C(C(O5)C)OC6CC(C(C(O6)C)O)O)N(C)C)O
• synonyms: musettamycin

Description

Musettamycin is a natural product found in Streptomyces with data available.

Scientific Research Applications

Antitumor Activity

Musettamycin has been studied for its antitumor properties. It belongs to the anthracycline class of compounds, known for their marked clinical effectiveness as antitumor antibiotics. Musettamycin, along with other anthracyclines, has been shown to have potential in treating tumors due to its ability to interact with DNA and inhibit nucleic acid synthesis (Doyle et al., 1979).

Induction of Erythroid Differentiation

Musettamycin has been found to be a potent inducer of erythroid differentiation in various cell lines, including mouse, rat, and human erythroid cell lines. Its ability to induce differentiation in these cell lines suggests its potential use in understanding hemopoietic differentiation mechanisms and for therapeutic applications in leukemia (Steinheider et al., 1986).

DNA Interactions

The interactions of musettamycin with DNA have been a subject of research, given its importance in understanding its antitumor mechanism. Studies have indicated that the structure of musettamycin influences its ability to bind DNA, which correlates with its antitumor potency (Duvernay et al., 1982).

Potential in Cell Differentiation Studies

Musettamycin’s role in inducing differentiation in leukemia cells suggests its utility in research on cell differentiation and cancer therapy. The differentiation-inducing capacity of musettamycin in human leukemia cells has been studied, offering insights into the processes of cellular maturation in cancer treatment (Schwartz & Sartorelli, 1982).

Comparative Studies with Other Anthracyclines

Musettamycin has been compared with other anthracyclines to understand its unique properties and effectiveness. Such comparative studies have been crucial in establishing musettamycin's specific role and potential applications in cancer research and treatment (Nettleton et al., 1980).